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Compound of Interest

Compound Name: FMP-API-1

Cat. No.: B176353

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal plans for FMP-API-1. It is intended for researchers,
scientists, and drug development professionals to ensure the safe handling and management
of this compound in a laboratory setting.

Compound Identification: FMP-API-1 is identified as 3,3'-Diamino-4,4'-
dihydroxydiphenylmethane, an A-kinase anchoring protein (AKAP)-protein kinase A (PKA)
interaction inhibitor.[1]

Identifier Value

Chemical Name 3,3'-Diamino-4,4'-dihydroxydiphenylmethane
4,4'-Methylenebis(2-aminophenol), Bis(3-amino-

Synonym(s)
4-hydroxyphenyl)methane

CAS Number 16523-28-7

Molecular Formula C13H14N202

Molecular Weight 230.26 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)
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FMP-API-1 is a combustible solid that is air-sensitive and can cause serious eye irritation and
allergic skin reactions. Adherence to the following PPE guidelines is mandatory to minimize
exposure and ensure personal safety.

Summary of Required Personal Protective Equipment:

Protection Type

Recommended PPE

Specification

Eye/Face Protection

Safety glasses with side

shields or goggles

Must comply with EN166 (EU)
or 29 CFR 1910.133 (US)
standards.[2]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves

for integrity before each use.

Skin and Body Protection

Laboratory coat

Long-sleeved lab coat to

prevent skin contact.

Respiratory Protection

Not generally required for
small quantities in a well-

ventilated area.

Use a NIOSH-approved
respirator with an appropriate
cartridge if dusts are

generated or if working in a

poorly ventilated area.

Operational and Handling Procedures

Proper handling procedures are critical to maintaining a safe laboratory environment when
working with FMP-API-1.

Key Handling Protocols:

¢ Ventilation: Always handle FMP-API-1 in a well-ventilated area, such as a chemical fume
hood, to minimize inhalation of any dust or vapors.[2]

¢ Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2]

« Ignition Sources: As a combustible solid, keep FMP-API-1 away from heat, sparks, and open
flames.[2]
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Air Sensitivity: Due to its air-sensitive nature, it is advisable to handle the compound under
an inert atmosphere (e.g., argon or nitrogen) for prolonged storage or for reactions where
degradation is a concern.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating, drinking, or smoking.[2]

Storage and Disposal Plan

Storage: Store FMP-API-1 in a tightly sealed container in a freezer at -20°C. The storage area

should be cool, dry, and well-ventilated.

Disposal: Dispose of FMP-API-1 and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Step-by-Step Disposal Procedure:

Waste Collection: Collect waste FMP-API-1 and any contaminated disposable PPE (e.qg.,
gloves, wipes) in a designated, properly labeled hazardous waste container.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"3,3'-Diamino-4,4'-dihydroxydiphenylmethane,” and the CAS number "16523-28-7".

Storage of Waste: Store the sealed hazardous waste container in a designated, secure area
away from incompatible materials.

Professional Disposal: Arrange for pick-up and disposal by a licensed hazardous waste
disposal company. Do not dispose of FMP-API-1 down the drain or in regular trash.

Experimental Workflow and Safety Checkpoints

The following diagram outlines the logical workflow for handling FMP-API-1, incorporating

critical safety checkpoints.
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Preparation

Review Safety Data Sheet (SDS)
and this guide

;

Verify availability and proper
functioning of all required PPE

'

Ensure work area (e.g., fume hood)
is clean and operational

Proceed to handling

Handling and Experimentation

Don appropriate PPE

i

Weigh and handle FMP-API-1
in a ventilated enclosure

i

Perform experimental procedure

Experiment complete

Cleanup arv d Disposal

Decontaminate work surfaces

l

Collect all waste in a labeled
hazardous waste container

l

Remove and dispose of PPE
in the appropriate waste stream

l

Wash hands thoroughly

Click to download full resolution via product page

Workflow for the safe handling of FMP-API-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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